Cas no 2137999-38-1 (5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride)

• Product Name: 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride
• CAS No: 2137999-38-1
• MF: C₉H₁₀FNO₃S₂
• MW: 263.309003353119
• CID: 5409539
• PubChem ID: 154832145
• Update Time: 2025-10-29

5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2907451460
• 5-acetyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonyl fluoride
• EN300-728956
• 2137999-38-1
• 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride

• Inchi： 1S/C9H10FNO3S2/c1-6(12)11-3-2-8-7(5-11)4-9(15-8)16(10,13)14/h4H,2-3,5H2,1H3
• InChI Key： NFOABKDOFPTQOH-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCN(C(C)=O)C2)S(=O)(=O)F

Computed Properties

• Exact Mass: 263.00861369g/mol
• Monoisotopic Mass: 263.00861369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.1Ų

Additional information on 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride

Introduction to 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride (CAS No. 2137999-38-1) and Its Emerging Applications in Chemical Biology

The compound 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride (CAS No. 2137999-38-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its fused thienopyridine core and a sulfonyl fluoride substituent, has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry. The structural motif of this compound not only contributes to its unique chemical properties but also opens up possibilities for designing novel bioactive molecules with therapeutic implications.

In the realm of chemical biology, the sulfonyl fluoride group is particularly noteworthy. This functional moiety is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in the synthesis of complex organic molecules. The presence of the 5-acetyl group further enhances the compound's reactivity, making it a valuable intermediate in the construction of more intricate scaffolds. Such features have positioned 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride as a building block for exploring new pharmacophores and developing next-generation therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thienopyridine scaffold, a derivative of thiophene and pyridine, has been extensively studied for its role in modulating biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The specific modifications introduced in 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride, such as the sulfonyl fluoride group at the 2-position, are designed to optimize binding interactions with target proteins while minimizing off-target effects.

The sulfonyl fluoride group is particularly interesting because it can be selectively converted into other functional groups under mild conditions. This property makes it an excellent tool for generating libraries of compounds with diverse biological activities. In drug discovery campaigns, such intermediates are often used to explore structure-activity relationships (SAR), which are critical for optimizing lead compounds. The ability to easily modify the 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride core allows researchers to fine-tune its pharmacological profile by introducing additional substituents or altering existing ones.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways. Dysregulation of these pathways is implicated in numerous diseases, including cancer and autoimmune disorders. By leveraging the unique structural features of 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. This selectivity is essential for reducing side effects and improving therapeutic efficacy.

Moreover, the compound's ability to undergo sulfonamide formation makes it a valuable precursor for generating sulfonamides—a class of pharmacophores widely present in approved drugs. Sulfonamides are known for their antimicrobial and anti-inflammatory properties, among others. The synthetic versatility of 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride allows for the facile introduction of sulfonamide linkages into drug candidates, thereby expanding its utility in medicinal chemistry.

Recent studies have also explored the use of this compound in material science applications beyond pharmaceuticals. The thienopyridine scaffold exhibits interesting electronic properties due to its conjugated system, making it a candidate for organic semiconductors and optoelectronic materials. Researchers have demonstrated that derivatives of this class can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings underscore the broad potential applications of 5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride across multiple disciplines.

In conclusion,5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride (CAS No. 2137999-38-1) stands out as a multifaceted compound with significant implications for chemical biology and drug development. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for researchers seeking to design novel therapeutics or explore new materials. As our understanding of molecular interactions continues to evolve,5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-sulfonyl fluoride is poised to play an increasingly important role in advancing scientific discovery.